Cas no 16597-35-6 (2(1H)-Pyrimidinethione,tetrahydro-1,3-dimethyl-)

• Product Name: 2(1H)-Pyrimidinethione,tetrahydro-1,3-dimethyl-
• CAS No: 16597-35-6
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• CID: 157607
• PubChem ID: 27947
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione,tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,tetrahydro-1,3-dimethyl-
• 1,3-dimethyl-1,3-diazinane-2-thione
• NNDIMETHYLTRIMETHYLENETHIOUREA
• N,N'-Dimethyltrimethylenethiourea
• Tetrahydro-1,3-dimethyl-2(1H)-pyrimidinethione
• 1,3-Dimethylhexahydropyrimidine-2-thione
• 3,4,5,6-Tetrahydro-1,3-dimethyl-2(1H)-pyrimidinethione
• 2-PYRIMIDINETHIONE,TETRAHYDRO,1,3-DIMETHYL
• DTXSID20168055
• InChI=1/C6H12N2S/c1-7-4-3-5-8(2)6(7)9/h3-5H2,1-2H
• CHEMBL11683
• BRN 0742227
• 1,3-Dimethyltetrahydro-2(1H)-pyrimidinethione
• 1,3-Dimethyltetrahydro-2(1H)-pyrimidinethione #
• SCHEMBL11424733
• 2(1H)-PYRIMIDINETHIONE, TETRAHYDRO-1,3-DIMETHYL-
• 1,3-dimethyltetrahydropyrimidine-2(1H)-thione
• 16597-35-6
• JILASYJQVXOLSP-UHFFFAOYSA-N

• Inchi： 1S/C6H12N2S/c1-7-4-3-5-8(2)6(7)9/h3-5H2,1-2H3
• InChI Key： JILASYJQVXOLSP-UHFFFAOYSA-N
• SMILES： S=C1N(C)CCCN1C

Computed Properties

• Exact Mass: 144.07226
• Monoisotopic Mass: 144.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.6
• XLogP3: 0.5

Experimental Properties

• Density: 1.12
• Boiling Point: 296.1°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.582
• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes